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Compound of Interest

Compound Name: 3-Chloro-5-iodophenol

Cat. No.: B1424305 Get Quote

An Application Guide for the Safe Disposal and Waste Management of 3-Chloro-5-iodophenol

Executive Summary
This document provides a comprehensive guide for the safe handling, waste management, and

disposal of 3-Chloro-5-iodophenol (CAS No. 861347-86-6), a halogenated aromatic

compound. Due to its hazardous properties, including acute toxicity, skin irritation, and potential

for serious eye damage, adherence to strict protocols is imperative to ensure the safety of

laboratory personnel and to prevent environmental contamination.[1] This guide outlines the

essential practices from risk assessment and personal protective equipment (PPE) to

emergency spill response and final waste disposal, grounded in regulatory standards and best

practices. The primary recommended disposal pathway for this compound is high-temperature

incineration through a licensed hazardous waste management service.

Hazard Identification and Risk Assessment
A thorough understanding of the chemical's hazard profile is the foundation of safe

management. 3-Chloro-5-iodophenol is a solid, halogenated phenol that presents multiple

health and environmental risks.

Chemical and Physical Properties
The inherent risks associated with 3-Chloro-5-iodophenol are derived from its chemical

structure and reactivity. Key properties are summarized below.
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Property Value Reference

CAS Number 861347-86-6 [1][2]

Molecular Formula C₆H₄ClIO [1][2]

Molecular Weight 254.45 g/mol [1]

Physical Form Solid

Melting Point 60 °C [3]

Storage Temperature
Room Temperature, in a dry,

dark place
[2][3]

GHS Hazard Classification
According to the Globally Harmonized System (GHS), 3-Chloro-5-iodophenol is classified

with the following hazards.[1] All laboratory personnel must be familiar with these risks before

handling the substance.

Pictogram GHS Classification Hazard Statement

alt text
Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed[1]

Skin Irritation (Category 2) H315: Causes skin irritation[1]

Serious Eye Damage

(Category 1)

H318: Causes serious eye

damage[1]

Specific target organ toxicity —

Single exposure (Category 3),

Respiratory tract irritation

H335: May cause respiratory

irritation[1]

Causality: The toxicity of halogenated phenols is linked to their ability to disrupt cellular

processes. The presence of chlorine and iodine on the phenol ring enhances its lipophilicity,

potentially increasing its persistence and bioaccumulation.[4] Chronic exposure to

chlorophenols has been associated with damage to the liver, kidneys, and nervous system.[5]

[6]
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Engineering Controls and Personal Protective
Equipment (PPE)
To mitigate the risks identified, a combination of engineering controls and appropriate PPE is

mandatory.

Engineering Controls
Chemical Fume Hood: All handling of solid 3-Chloro-5-iodophenol and its solutions must be

performed inside a certified chemical fume hood to prevent inhalation of dust or vapors.[7]

Emergency Eyewash and Safety Shower: Unobstructed access to an ANSI-approved

eyewash station and safety shower within a 10-second travel distance is required.[7][8]

Personal Protective Equipment (PPE)
The following PPE must be worn at all times when handling the compound:

Hand Protection: Nitrile or neoprene gloves are recommended. For extensive handling or

spill cleanup, heavy-duty butyl rubber gloves should be used. Always inspect gloves for

integrity before use and wash hands thoroughly after removal.[7][9]

Eye Protection: Chemical safety goggles are mandatory. When a splash hazard exists, a full-

face shield should be worn in addition to goggles.[5]

Skin and Body Protection: A fully buttoned, long-sleeved laboratory coat is required. For

procedures with a higher risk of splashing, a chemically resistant apron should be worn.[7]

Footwear: Closed-toe shoes must be worn in the laboratory.[7]

Emergency Procedures: Spill and Exposure
Management
Accidents require immediate and correct responses to minimize harm.

Personnel Exposure Protocol

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/product/b1424305?utm_src=pdf-body
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://ehs.berkeley.edu/sites/default/files/publications/phenol-haz-controls-fact-sheet-wsp.pdf
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Phenol_2015-11-30.docx
https://chemistry.osu.edu/sites/chemistry.osu.edu/files/Phenol%20SOP.docx
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://ehs.yale.edu/sites/default/files/files/phenol-sop.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1424305?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes at a safety shower or sink.[9] Remove all contaminated clothing while flushing.

After initial flushing, swabbing the area with polyethylene glycol (PEG 300 or 400) is

recommended to decontaminate the skin further.[7] Seek immediate medical attention.

Eye Contact: Immediately flush eyes with water at an eyewash station for at least 15

minutes, holding the eyelids open.[5][9] Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.[5][8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[5][8]

Chemical Spill Protocol
The response to a spill depends on its size and location.

Small Spill (<50 mL or ~50g, contained within a fume hood):

Ensure appropriate PPE is worn.

Cover the spill with an absorbent material like vermiculite or sand.

Carefully collect the absorbed material using non-sparking tools and place it into a

designated, labeled hazardous waste container.

Decontaminate the spill area with a suitable solvent (e.g., 70% ethanol), followed by soap

and water.[5]

All cleanup materials must be disposed of as hazardous waste.

Large Spill (>50 mL or ~50g, or any spill outside a fume hood):

Evacuate the immediate area and alert all nearby personnel.

If flammable solvents are present, remove all ignition sources.
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Close the laboratory doors and prevent entry.

Contact your institution's Environmental Health and Safety (EHS) department or

emergency response team immediately.[8][9]

Do not attempt to clean up a large spill without specialized training and equipment.
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Small Spill (<50g) AND Inside Fume Hood Large Spill (>50g) OR Outside Fume Hood

Spill of 3-Chloro-5-iodophenol Occurs

Assess Spill Size & Location

Don Appropriate PPE

Small & Contained

Evacuate Immediate Area

Large or Uncontained

Cover with Absorbent Material

Collect into Hazardous Waste Container

Decontaminate Spill Area

Dispose of Cleanup Materials as HazWaste

Alert Personnel & Restrict Access

Contact EHS / Emergency Response
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Waste Collection & Segregation

Waste Storage & Disposal

Waste Generation
(e.g., contaminated gloves, excess solution)

Segregate as
'Halogenated Organic Waste'

Select Appropriate Container
(Solid vs. Liquid)

Affix 'Hazardous Waste' Label

Add Waste to Container

Keep Container Securely Closed

Store in Secondary Containment
in Satellite Accumulation Area (SAA)

Arrange for Pickup by
Licensed Hazardous Waste Vendor

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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